Cas no 2097883-68-4 (1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine)

1-(2-Chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine is a specialized sulfonamide derivative featuring a pyrrolidine core substituted with a 2-chlorobenzenesulfonyl group and a 2,3-dihydrobenzofuran moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) disorders due to its structural resemblance to bioactive molecules. The chlorobenzenesulfonyl group enhances electrophilic reactivity, facilitating further functionalization, while the dihydrobenzofuran segment contributes to improved lipophilicity and metabolic stability. Its well-defined stereochemistry and purity make it suitable for rigorous research applications, including medicinal chemistry and drug discovery. The compound's synthetic versatility and stability under standard conditions underscore its utility in developing novel therapeutic agents.

1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine structure

2097883-68-4 structure

Product Name:1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine

CAS No:2097883-68-4

MF:C₁₈H₁₈ClNO₃S

MW:363.858422756195

CID:6136582

PubChem ID:126855240

Update Time:2025-10-28

1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine
- 2097883-68-4
- AKOS032467262
- 1-(2-chlorophenyl)sulfonyl-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine
- F6553-1080
- Inchi： 1S/C18H18ClNO3S/c19-16-3-1-2-4-18(16)24(21,22)20-9-7-15(12-20)13-5-6-17-14(11-13)8-10-23-17/h1-6,11,15H,7-10,12H2
- InChI Key： OUNSPFTXGLNCDW-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1S(N1CCC(C2C=CC3=C(CCO3)C=2)C1)(=O)=O

Computed Properties

Exact Mass: 363.0695923g/mol
Monoisotopic Mass: 363.0695923g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 549
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 55Å²

1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6553-1080-2μmol	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	2μmol	$57.0	2023-09-08
Life Chemicals	F6553-1080-5μmol	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	5μmol	$63.0	2023-09-08
Life Chemicals	F6553-1080-10μmol	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	10μmol	$69.0	2023-09-08
Life Chemicals	F6553-1080-20μmol	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	20μmol	$79.0	2023-09-08
Life Chemicals	F6553-1080-1mg	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	1mg	$54.0	2023-09-08
Life Chemicals	F6553-1080-2mg	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	2mg	$59.0	2023-09-08
Life Chemicals	F6553-1080-3mg	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	3mg	$63.0	2023-09-08
Life Chemicals	F6553-1080-4mg	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	4mg	$66.0	2023-09-08
Life Chemicals	F6553-1080-5mg	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	5mg	$69.0	2023-09-08
Life Chemicals	F6553-1080-10mg	1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine	2097883-68-4	10mg	$79.0	2023-09-08

1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

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Additional information on 1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine

1-(2-Chlorobenzenesulfonyl)-3-(2,3-Dihydro-1-Benzofuran-5-yl)Pyrrolidine: A Comprehensive Overview

The compound 1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine (CAS No. 2097883-68-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a 2-chlorobenzenesulfonyl group, and a 2,3-dihydro-1-benzofuran moiety. The combination of these functional groups makes it a versatile molecule with unique properties that have been explored in recent scientific studies.

Recent research has focused on the synthesis and characterization of this compound, particularly its stability and reactivity under different conditions. The pyrrolidine ring serves as a flexible backbone, while the benzenesulfonyl group introduces electron-withdrawing effects, enhancing the molecule's ability to participate in various chemical reactions. The benzofuran moiety adds aromaticity and potential for further functionalization, making this compound a valuable building block in organic synthesis.

In terms of applications, 1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine has shown promise in the development of advanced materials and pharmaceutical agents. Its ability to form stable intermediates in reaction pathways has made it a key component in the synthesis of bioactive compounds. For instance, studies have demonstrated its role in the construction of heterocyclic frameworks, which are critical in drug design.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent attachment of the benzenesulfonyl and benzofuran groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications.

From an environmental standpoint, the compound's biodegradability and toxicity have been evaluated to ensure its safe use in industrial and laboratory settings. Results indicate that it exhibits low toxicity under standard conditions, aligning with current safety guidelines for chemical handling.

Looking ahead, ongoing studies aim to explore the potential of 1-(2-chlorobenzenesulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine in advanced catalytic systems and as a precursor for novel materials. Its unique structural features make it an attractive candidate for further exploration in fields such as medicinal chemistry and materials science.